Cas no 2229605-16-5 (1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol)

1-{2-[5-Fluoro-2-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-ol is a fluorinated organic compound featuring a cyclopropanol moiety linked to a substituted phenyl ring. The presence of both fluorine and trifluoromethyl groups enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropanol ring contributes to structural rigidity, potentially improving metabolic stability in bioactive molecules. Its unique combination of fluorinated aromatic and strained aliphatic systems offers versatility in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s well-defined stereochemistry and functional group compatibility further support its utility in targeted synthetic applications.
1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol structure
2229605-16-5 structure
Product Name:1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
CAS No:2229605-16-5
MF:C12H12F4O
MW:248.216697692871
CID:5976403
PubChem ID:165656418
Update Time:2025-05-20

1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
    • 1-{2-[5-fluoro-2-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-ol
    • 2229605-16-5
    • EN300-1946548
    • Inchi: 1S/C12H12F4O/c13-9-1-2-10(12(14,15)16)8(7-9)3-4-11(17)5-6-11/h1-2,7,17H,3-6H2
    • InChI Key: NXTWWIXFEQDCIH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1CCC1(CC1)O)F)(F)F

Computed Properties

  • Exact Mass: 248.08242765g/mol
  • Monoisotopic Mass: 248.08242765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol Pricemore >>

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1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol Related Literature

Additional information on 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol

1-{2-5-Fluoro-2-(Trifluoromethyl)Phenylethyl}Cyclopropan-1-Ol: A Comprehensive Overview

The compound 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol, identified by the CAS number 2229605-16-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenylethyl group. The presence of fluorine atoms and a trifluoromethyl group introduces interesting electronic and steric properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient pathways for its production, reducing the environmental footprint and cost associated with its synthesis. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The cyclopropane ring, known for its strained geometry, imparts exceptional mechanical strength to polymers and composites. In collaboration with leading material scientists, studies have demonstrated that incorporating this compound into polymer matrices significantly enhances their thermal stability and mechanical resilience. These findings have opened new avenues for its use in high-performance plastics and lightweight structural materials.

In the field of pharmacology, this compound has shown remarkable bioactivity in preliminary assays. Its ability to interact with specific protein targets suggests potential applications in drug development. Recent research has focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity. Collaborative efforts between chemists and biologists have yielded promising results, paving the way for further preclinical studies.

The environmental impact of this compound has also been a focal point of recent investigations. Studies conducted under controlled conditions have revealed that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain industrial processes. Additionally, researchers have developed innovative methods for recycling and reusing this compound, contributing to sustainable chemical practices.

In conclusion, the compound 1-{2-5-fluoro-2-(trifluoromethyl)phenylethyl}cyclopropan-1-ol (CAS No: 2229605-16-5) represents a cutting-edge advancement in modern chemistry. Its versatile structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in shaping future innovations across multiple disciplines. As research continues to unfold, this compound is poised to make significant contributions to both scientific progress and industrial advancements.

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